DIEXO-3-TERT-BUTOXYCARBONYLAMINO-7-OXA-BICYCLO[2.2.1]HEPT-5-ENE-2-CARBOXYLIC ACID
DIEXO-3-TERT-BUTOXYCARBONYLAMINO-7-OXA-BICYCLO[2.2.1]HEPT-5-ENE-2-CARBOXYLIC ACID
Brand Name:
Vulcanchem
CAS No.:
148257-14-1
VCID:
VC0115394
InChI:
InChI=1S/C12H17NO5/c1-12(2,3)18-11(16)13-9-7-5-4-6(17-7)8(9)10(14)15/h4-9H,1-3H3,(H,13,16)(H,14,15)/t6-,7+,8-,9+/m1/s1
SMILES:
CC(C)(C)OC(=O)NC1C2C=CC(C1C(=O)O)O2
Molecular Formula:
C12H17NO5
Molecular Weight:
255.27 g/mol
DIEXO-3-TERT-BUTOXYCARBONYLAMINO-7-OXA-BICYCLO[2.2.1]HEPT-5-ENE-2-CARBOXYLIC ACID
CAS No.: 148257-14-1
Main Products
VCID: VC0115394
Molecular Formula: C12H17NO5
Molecular Weight: 255.27 g/mol
CAS No. | 148257-14-1 |
---|---|
Product Name | DIEXO-3-TERT-BUTOXYCARBONYLAMINO-7-OXA-BICYCLO[2.2.1]HEPT-5-ENE-2-CARBOXYLIC ACID |
Molecular Formula | C12H17NO5 |
Molecular Weight | 255.27 g/mol |
IUPAC Name | (1R,2S,3R,4S)-3-[(2-methylpropan-2-yl)oxycarbonylamino]-7-oxabicyclo[2.2.1]hept-5-ene-2-carboxylic acid |
Standard InChI | InChI=1S/C12H17NO5/c1-12(2,3)18-11(16)13-9-7-5-4-6(17-7)8(9)10(14)15/h4-9H,1-3H3,(H,13,16)(H,14,15)/t6-,7+,8-,9+/m1/s1 |
Standard InChIKey | BDISLHPIKVZWDN-XAVMHZPKSA-N |
Isomeric SMILES | CC(C)(C)OC(=O)N[C@H]1[C@@H]2C=C[C@H]([C@H]1C(=O)O)O2 |
SMILES | CC(C)(C)OC(=O)NC1C2C=CC(C1C(=O)O)O2 |
Canonical SMILES | CC(C)(C)OC(=O)NC1C2C=CC(C1C(=O)O)O2 |
PubChem Compound | 25631107 |
Last Modified | Nov 12 2021 |
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